Cas no 1804883-62-2 (5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol
• CAS No: 1804883-62-2
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4898521
• Update Time: 2025-10-31

5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol

• Inchi： 1S/C9H12F2N2O/c1-5-7(4-14)13-3-6(2-12)8(5)9(10)11/h3,9,14H,2,4,12H2,1H3
• InChI Key： QXNIPTTVPAGDIL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CO)C=1C)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol

Recent Advances in the Study of 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS: 1804883-62-2)

The compound 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS: 1804883-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyridine-based pharmaceuticals. Its structural features, including the difluoromethyl and aminomethyl groups, contribute to its reactivity and ability to interact with biological targets. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammatory and oncogenic processes.

One of the most notable advancements is the compound's application in the synthesis of small-molecule inhibitors for kinases. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol exhibit potent inhibitory activity against a subset of tyrosine kinases, which are implicated in various cancers. The study reported IC50 values in the nanomolar range, suggesting high specificity and efficacy.

In addition to its kinase inhibitory properties, the compound has been investigated for its potential in antimicrobial therapy. A recent preprint on *bioRxiv* described its incorporation into novel antimicrobial agents, showing promising activity against drug-resistant bacterial strains. The difluoromethyl group was found to enhance membrane permeability, a critical factor in overcoming resistance mechanisms.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol. A 2022 patent application detailed a scalable, high-yield synthesis route that minimizes the use of hazardous reagents, addressing both economic and environmental concerns. This development is expected to facilitate broader research and potential commercialization of the compound.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as metabolic stability and bioavailability, require further investigation. Preliminary in vivo studies have indicated rapid clearance, necessitating structural modifications or formulation strategies to improve its therapeutic potential. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, antimicrobial therapy, and beyond, supported by recent advancements in synthesis and biological evaluation. Future research should focus on optimizing its drug-like properties and expanding its therapeutic scope.